88-64-2

4-Acetamido-2-aminobenzenesulfonic acid

In Stock

• CAS RN:
• 88-64-2

• Formula:
• C8H10N2O4S

• InChI:
• InChI=1S/C8H10N2O4S/c1-5(11)10-6-2-3-8(7(9)4-6)15(12,13)14/h2-4H,9H2,1H3,(H,10,11)(H,12,13,14)

• InChIKey:
• FOINSAWEWXUXPQ-UHFFFAOYSA-N

• 4-Acetamido-2-aminobenzenesulfonic acid, also known as 4-Acetamido-2-aminobenzenesulfonic acid, is a useful research compound. Its molecular formula is C8H10N2O4S and its molecular weight is 230.24 g/mol. The purity is usually 95%.

2,4,6/3,5-Pentahydroxycyclohexanone

In Stock

• CAS RN:
• 488-64-2

• Formula:
• C6H10O6

• InChI:
• InChI=1S/C6H10O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-5,7-11H/t1?,2-,3+,4+,5-

• InChIKey:
• VYEGBDHSGHXOGT-ZLIBEWLCSA-N

• Myo-Inosose-5 is a cyclitol.

3beta-Hydroxy-5-androsten-16-one

• CAS RN:
• 5088-64-2

• Formula:
• C19H28O2

• InChI:
• InChI=1S/C19H28O2/c1-18-7-6-16-15(17(18)10-14(21)11-18)4-3-12-9-13(20)5-8-19(12,16)2/h3,13,15-17,20H,4-11H2,1-2H3/t13-,15+,16-,17-,18+,19-/m0/s1

• InChIKey:
• IHHKCVMULSSIQO-RHNZQBAGSA-N

• 3beta-Hydroxy-5-androsten-16-one is a 3-hydroxy steroid. It has a role as an androgen.

2-(5-Nitrofuran-2-yl)-1,3,4-oxadiazole

In Stock

• CAS RN:
• 89488-64-2

• Formula:
• C6H3N3O4

• InChI:
• InChI=1S/C6H3N3O4/c10-9(11)5-2-1-4(13-5)6-8-7-3-12-6/h1-3H

• InChIKey:
• DMBJNWQLOVXFNG-UHFFFAOYSA-N

• 2-(5-Nitrofuran-2-yl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C6H3N3O4 and its molecular weight is 181.11 g/mol. The purity is usually 95%.

2-(benzoylamino)-N-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 330188-64-2

• Formula:
• C25H26N2O3S

• InChI:
• InChI=1S/C25H26N2O3S/c1-2-30-19-15-13-18(14-16-19)26-24(29)22-20-11-7-4-8-12-21(20)31-25(22)27-23(28)17-9-5-3-6-10-17/h3,5-6,9-10,13-16H,2,4,7-8,11-12H2,1H3,(H,26,29)(H,27,28)

• InChIKey:
• FNTTUCUTFDIBCW-UHFFFAOYSA-N

• 2-(benzoylamino)-N-(4-ethoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C25H26N2O3S and its molecular weight is 434.6 g/mol. The purity is usually 95%.

N'-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-4-fluorobenzohydrazide

In Stock

• CAS RN:
• 851988-64-2

• Formula:
• C16H12FN3O3S

• InChI:
• InChI=1S/C16H12FN3O3S/c17-10-3-1-9(2-4-10)15(21)19-20-16-18-11-7-12-13(8-14(11)24-16)23-6-5-22-12/h1-4,7-8H,5-6H2,(H,18,20)(H,19,21)

• InChIKey:
• PJQMKQZPJVGAKP-UHFFFAOYSA-N

• N'-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-4-fluorobenzohydrazide is a useful research compound. Its molecular formula is C16H12FN3O3S and its molecular weight is 345.35. The purity is usually 95%.

1-(2-chloro-6-fluorobenzyl)-2-(pyrrolidin-1-ylmethyl)-1H-benzimidazole

In Stock

• CAS RN:
• 872588-64-2

• Formula:
• C19H19ClFN3

• InChI:
• InChI=1S/C19H19ClFN3/c20-15-6-5-7-16(21)14(15)12-24-18-9-2-1-8-17(18)22-19(24)13-23-10-3-4-11-23/h1-2,5-9H,3-4,10-13H2

• InChIKey:
• NMJNTDUYWVJDLX-UHFFFAOYSA-N

• 1-(2-chloro-6-fluorobenzyl)-2-(pyrrolidin-1-ylmethyl)-1H-benzimidazole is a useful research compound. Its molecular formula is C19H19ClFN3 and its molecular weight is 343.83. The purity is usually 95%.

7-chloro-N-(3,5-dimethoxyphenyl)-3-((4-ethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-64-2

• Formula:
• C25H22ClN5O4S

• InChI:
• InChI=1S/C25H22ClN5O4S/c1-4-15-5-8-20(9-6-15)36(32,33)25-24-28-23(27-17-12-18(34-2)14-19(13-17)35-3)21-11-16(26)7-10-22(21)31(24)30-29-25/h5-14H,4H2,1-3H3,(H,27,28)

• InChIKey:
• JZXOXQFHOBQBRF-UHFFFAOYSA-N

• 7-chloro-N-(3,5-dimethoxyphenyl)-3-((4-ethylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H22ClN5O4S and its molecular weight is 523.99. The purity is usually 95%.

4-[(4-Isopropylphenoxy)methyl]benzoic acid

In Stock

• CAS RN:
• 149288-64-2

• Formula:
• C17H18O3

• InChI:
• InChI=1S/C17H18O3/c1-12(2)14-7-9-16(10-8-14)20-11-13-3-5-15(6-4-13)17(18)19/h3-10,12H,11H2,1-2H3,(H,18,19)

• InChIKey:
• AJPPQRKAQFRNEF-UHFFFAOYSA-N

• 4-[(4-Isopropylphenoxy)methyl]benzoic acid is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32g/mol. The purity is usually 95%.

Zirconium(4+) chloride 2-methyl-1H-inden-1-ide (1/2/2)

In Stock

• CAS RN:
• 165688-64-2

• Formula:
• C20H18Cl2Z

• InChI:
• InChI=1S/2C10H9.2ClH.Zr/c2*1-8-6-9-4-2-3-5-10(9)7-8;;;/h2*2-7H,1H3;2*1H;/q2*-1;;;+4/p-2

• InChIKey:
• BGGKSZPSSRGVTP-UHFFFAOYSA-L

• Zirconium(4+) chloride 2-methyl-1H-inden-1-ide (1/2/2) is a useful research compound. Its molecular formula is C20H18Cl2Zr and its molecular weight is 420.5 g/mol. The purity is usually 95%.

4'-Chloro-3-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898788-64-2

• Formula:
• C19H21ClN2O

• InChI:
• InChI=1S/C19H21ClN2O/c1-21-9-11-22(12-10-21)14-15-3-2-4-17(13-15)19(23)16-5-7-18(20)8-6-16/h2-8,13H,9-12,14H2,1H3

• InChIKey:
• FWPZHDNSTAWRHQ-UHFFFAOYSA-N

• 4'-Chloro-3-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H21ClN2O and its molecular weight is 328.8 g/mol. The purity is usually 95%.

3,4-Dihydro-6-[[4-[[[3-(methylsulfonyl)phenyl]methyl]amino]-5-(trifluoromethyl)-2-pyrimidinyl]amino]-2(1H)-quinolinone

In Stock

• CAS RN:
• 869288-64-2

• Formula:
• C22H20F3N5O3S

• InChI:
• InChI=1S/C22H20F3N5O3S/c1-34(32,33)16-4-2-3-13(9-16)11-26-20-17(22(23,24)25)12-27-21(30-20)28-15-6-7-18-14(10-15)5-8-19(31)29-18/h2-4,6-7,9-10,12H,5,8,11H2,1H3,(H,29,31)(H2,26,27,28,30)

• InChIKey:
• HESLKTSGTIBHJU-UHFFFAOYSA-N

• PF-573228 is a potent and selective inhibitor of focal adhesion kinase (FAK) (IC50= 4 nM). Displays 50 - 250-fold selectivity for FAK over other protein kinases. PF573228 was recognized to affect cell adhesion and migration in many types of cells.

N-Methyl-N-(4-methylbenzyl)piperidin-4-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289388-64-2

• Formula:
• C14H23ClN2

• InChI:
• InChI=1S/C14H22N2.ClH/c1-12-3-5-13(6-4-12)11-16(2)14-7-9-15-10-8-14;/h3-6,14-15H,7-11H2,1-2H3;1H

• InChIKey:
• KLCUQEGLJIKCLY-UHFFFAOYSA-N

• N-Methyl-N-(4-methylbenzyl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C14H23ClN2 and its molecular weight is 254.8. The purity is usually 95%.

[S(R)]-N-[(R)-[3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl][2-(diphenylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide, 95%

In Stock

• CAS RN:
• 1616688-64-2

• Formula:
• C38H48NO2PS

• InChI:
• InChI=1S/C38H48NO2PS/c1-36(2,3)31-25-27(26-32(35(31)41-10)37(4,5)6)34(39-43(40)38(7,8)9)30-23-17-18-24-33(30)42(28-19-13-11-14-20-28)29-21-15-12-16-22-29/h11-26,34,39H,1-10H3/t34-,43?/m1/s1

• InChIKey:
• JIJHYOCKCFKMDP-UQLGGBPNSA-N

• [S(R)]-N-[(R)-[3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl][2-(diphenylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide, 95% is a useful research compound. Its molecular formula is C38H48NO2PS and its molecular weight is 613.8 g/mol. The purity is usually 95%.

Cyclopropyl-[4-(5-fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379988-64-2

• Formula:
• C18H19FN4O

• InChI:
• InChI=1S/C18H19FN4O/c19-15-16(13-4-2-1-3-5-13)20-12-21-17(15)22-8-10-23(11-9-22)18(24)14-6-7-14/h1-5,12,14H,6-11H2

• InChIKey:
• NUQQQRARIXKPET-UHFFFAOYSA-N

• Cyclopropyl-[4-(5-fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]methanone is a useful research compound. Its molecular formula is C18H19FN4O and its molecular weight is 326.375. The purity is usually 95%.